Cas no 1152-90-5 (Phenol,2,4,6-trinitro-, compd. with pyridine (1:1))

• Product Name: Phenol,2,4,6-trinitro-, compd. with pyridine (1:1)
• CAS No: 1152-90-5
• MF: C₁₁H₈N₄O₇
• MW: 308.203822135925
• CID: 143860
• PubChem ID: 44887058
• Update Time: 2025-10-28

Phenol,2,4,6-trinitro-, compd. with pyridine (1:1) Chemical and Physical Properties

Names and Identifiers

• Phenol,2,4,6-trinitro-, compd. with pyridine (1:1)
• pyridine,2,4,6-trinitrophenol
• AC1L857D
• AG-D-36281
• compd. with 2,4,6-trinitrophenol (1:1)
• NSC404790
• picric acid*pyridine
• Pikrinsaeure*Pyridin
• piridinium picrate
• Pyridin, Picrat
• pyridine
• Pyridine, monopicrate
• pyridine, picrate
• Pyridine,4,6-trinitrophenol (1:1)
• Pyridinium picrate
• 1152-90-5
• 1-Oxidopyridin-1-ium;2,4,6-trinitrophenol
• 2,4,6-Trinitrophenol compound with pyridine

• Inchi： 1S/C6H3N3O7.C5H5N/c10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16;1-2-4-6-5-3-1/h1-2,10H;1-5H
• InChI Key： ANAGSZPHGSNPGE-UHFFFAOYSA-N
• SMILES： C1C=CN=CC=1.OC1C([N+](=O)[O-])=CC([N+](=O)[O-])=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 308.03934
• Monoisotopic Mass: 308.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 323
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 183Ų

Experimental Properties

• Boiling Point: 303.6°C at 760 mmHg
• Flash Point: 133.9°C
• PSA: 162.54
• LogP: 3.76800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on Phenol,2,4,6-trinitro-, compd. with pyridine (1:1)

Phenol, 2,4,6-Trinitro-, Compd. with Pyridine (1:1): A Comprehensive Overview

The compound Phenol, 2,4,6-trinitro-, compd. with pyridine (1:1), also known by its CAS No. 1152-90-5, is a highly specialized chemical entity with significant applications in various scientific and industrial domains. This compound is a coordination complex formed between 2,4,6-trinitrophenol (commonly referred to as picric acid) and pyridine in a molar ratio of 1:1. The unique properties of this complex make it an intriguing subject of study in fields such as materials science, pharmaceuticals, and analytical chemistry.

Chemical Structure and Properties

Phenol, 2,4,6-trinitro-, compd. with pyridine (1:1) exhibits a well-defined chemical structure where the trinitrophenol moiety forms a coordination bond with the nitrogen atom of pyridine. This interaction results in a stable complex with distinct physical and chemical properties. The compound is characterized by its intense yellow coloration and high melting point, which are attributes that contribute to its stability under various conditions.

Synthesis and Characterization

The synthesis of Phenol, 2,4,6-trinitro-, compd. with pyridine (1:1) typically involves the reaction of picric acid with pyridine under controlled conditions. Recent advancements in synthetic methodologies have enabled researchers to optimize the reaction parameters for higher yields and purity. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the molecular structure and bonding interactions within the complex.

Applications in Science and Industry

This compound finds extensive use in various applications due to its unique properties. In the field of materials science, it serves as a precursor for the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its role as a ligand in these structures has been explored in recent studies to enhance the mechanical and thermal stability of the resulting materials.

In pharmaceutical research, Phenol, 2,4,6-trinitro-, compd. with pyridine (1:1) has been investigated for its potential as a drug delivery system component. The ability of the compound to form stable complexes with metal ions makes it a promising candidate for targeted drug delivery applications.

Environmental Considerations

Recent studies have focused on understanding the environmental impact of Phenol, 2,4,6-trinitro-, compd. with pyridine (1:1). Research indicates that while the compound itself is not inherently hazardous under normal conditions, its degradation products may pose risks to aquatic ecosystems if not properly managed. Efforts are underway to develop sustainable methods for its disposal and recycling.

Future Directions

The continued exploration of Phenol, 2,4,6-trinitro-, compd. with pyridine (1:1) holds great promise for future innovations across multiple disciplines. Ongoing research aims to uncover new applications in areas such as energy storage devices and catalysis. Additionally, advancements in computational chemistry are expected to provide deeper insights into the electronic structure and reactivity of this compound.

In conclusion, Phenol, 2,46-trinitro-, compd. with pyridine (1:1) stands out as a versatile chemical entity with diverse applications and ongoing research potential. Its unique properties make it an essential component in various scientific endeavors while highlighting the importance of responsible use and environmental stewardship.